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Compound of Interest

Compound Name: 2,6-Dimethyl-2-heptanol

Cat. No.: B077958 Get Quote

Comprehensive searches of scientific databases and chemical reference materials have found

no evidence of 2,6-Dimethyl-2-heptanol occurring as a natural product. This compound, a

branched-chain saturated alcohol, is recognized for its use in the fragrance and cosmetics

industries, but its origins are consistently reported as synthetic.

Multiple chemical suppliers and fragrance industry resources explicitly state that 2,6-Dimethyl-
2-heptanol has not yet been found in nature[1]. It is described as a colorless liquid with a

delicate, floral scent reminiscent of freesias, and it is synthesized for use in perfume

compositions[1]. The compound is valued in various industries as a solvent, chemical

intermediate, and additive in formulations for coatings, adhesives, and personal care products

due to its pleasant odor, stability, and solubility[2].

While its isomer, 2,6-dimethyl-4-heptanol, has been noted in wine, there is no such

documentation for 2,6-Dimethyl-2-heptanol[3]. The compound is well-characterized, with its

chemical and physical properties, such as its molecular weight, boiling point, and spectral data,

readily available in chemical databases like PubChem and the NIST WebBook[4][5].

Toxicological and dermatological reviews have been conducted on 2,6-Dimethyl-2-heptanol in
the context of its use as a fragrance ingredient[6].

The synthesis of 2,6-Dimethyl-2-heptanol is typically achieved through a Grignard reaction

involving 6-methyl-5-hepten-2-one and methylmagnesium chloride, followed by

hydrogenation[1][7].
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Given the absence of any reports on its natural occurrence, a technical guide on its natural

sources, including quantitative data, experimental protocols for isolation from natural matrices,

and associated biological signaling pathways, cannot be compiled. The available scientific

information exclusively points to its identity as a synthetic chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426
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